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Compound of Interest

Compound Name: Tris(2-chloroisopropyl) phosphate

Cat. No.: B116902 Get Quote

An In-depth Technical Guide to Tris(2-chloroisopropyl) phosphate (TCIPP): Chemical

Structure and Isomers

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the chemical structure, isomers,

synthesis, and analytical methodologies for Tris(2-chloroisopropyl) phosphate (TCIPP), a

widely used organophosphate flame retardant.

Chemical Structure and Isomers
Tris(2-chloroisopropyl) phosphate, commonly referred to as TCIPP, is a chlorinated

organophosphate ester with the chemical formula C₉H₁₈Cl₃O₄P.[1][2] The predominant isomer,

and the one most commonly associated with the CAS number 13674-84-5, is tris(2-chloro-1-

methylethyl) phosphate.[3] Its molecular structure consists of a central phosphate group

esterified with three 2-chloroisopropyl side chains.[1]

Commercial TCIPP is not a single compound but a complex mixture of four primary structural

isomers.[3] The composition of this mixture can vary between manufacturers and even different

production batches.[3] The four main isomers, in their typical order of elution on a non-polar

gas chromatography (GC) column, are:

Tris(2-chloro-1-methylethyl) phosphate (TCIPP1): The most abundant isomer.[4]
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Bis(2-chloro-1-methylethyl) (2-chloropropyl) phosphate (TCIPP2)

Bis(2-chloropropyl)(2-chloro-1-methylethyl) phosphate (TCIPP3)

Tris(2-chloropropyl) phosphate (TCIPP4)[4]

The relative abundance of these isomers in a typical technical mixture is summarized in the

table below.

Isomer Composition of Commercial TCIPP
Isomer Common Name CAS Number

Typical Abundance
(%)

Tris(2-chloro-1-

methylethyl)

phosphate

TCIPP1 13674-84-5 71 ± 1

Bis(2-chloro-1-

methylethyl) (2-

chloropropyl)

phosphate

TCIPP2 76025-08-6 26 ± 0.4

Bis(2-chloropropyl)(2-

chloro-1-methylethyl)

phosphate

TCIPP3 76649-15-5 3 ± 0.5

Tris(2-chloropropyl)

phosphate
TCIPP4 6145-73-9 0.1 ± 0.02

Data sourced from a study analyzing commercial TCIPP mixtures.[4]
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TCIPP Isomers

Tris(2-chloro-1-methylethyl) phosphate (TCIPP1)

Bis(2-chloro-1-methylethyl) (2-chloropropyl) phosphate (TCIPP2)

Bis(2-chloropropyl)(2-chloro-1-methylethyl) phosphate (TCIPP3)

Tris(2-chloropropyl) phosphate (TCIPP4)

Phosphorus Oxychloride (POCl3)

Reaction VesselPropylene Oxide

Lewis Acid Catalyst (e.g., AlCl3)

Crude TCIPP Mixture Purification (Washing & Distillation) Purified TCIPP Isomer Mixture
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Analytical Workflow for TCIPP Isomer Analysis

Sample (e.g., environmental, biological, or technical mixture)

Sample Preparation (e.g., LLE, SPE)

GC-MS Analysis

Data Acquisition and Processing

Isomer Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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